1-[(3-carboxyphenyl)sulfonyl]-4-piperidinecarboxylic acid

• IUPAC Name: 1-(3-carboxyphenyl)sulfonylpiperidine-4-carboxylic acid
• InChI: InChI=1S/C13H15NO6S/c15-12(16)9-4-6-14(7-5-9)21(19,20)11-3-1-2-10(8-11)13(17)18/h1-3,8-9H,4-7H2,(H,15,16)(H,17,18)
• InChI Key: DTCZHDUBBCDYAQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)S(=O)(=O)C2=CC=CC(=C2)C(=O)O
• Molecular Formula: C13H15NO6S
• Molecular Weight: 313.33 g/mol

Description

1-[(3-carboxyphenyl)sulfonyl]-4-piperidinecarboxylic acid, also known as CPSP, is a chemical compound that has been studied for its potential use in various scientific research applications. This compound has been found to have a unique mechanism of action that makes it a valuable tool for researchers studying various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 1-[(3-carboxyphenyl)sulfonyl]-4-piperidinecarboxylic acid involves its binding to the extracellular domain of Nav1.7, which prevents the channel from opening and thus inhibits the transmission of pain signals. This mechanism has been studied extensively in vitro and in vivo, and has been found to be highly specific for Nav1.7, with little or no effect on other sodium channels.
Biochemical and Physiological Effects:
1-[(3-carboxyphenyl)sulfonyl]-4-piperidinecarboxylic acid has been found to have a number of biochemical and physiological effects, including the inhibition of sodium currents in neurons, the modulation of synaptic transmission, and the reduction of pain sensitivity in animal models. These effects have been studied in various cell types and animal models, and have provided valuable insights into the role of Nav1.7 in pain signaling and other physiological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(3-carboxyphenyl)sulfonyl]-4-piperidinecarboxylic acid in lab experiments is its specificity for Nav1.7, which allows researchers to selectively study the role of this channel in various biological processes. However, one limitation of 1-[(3-carboxyphenyl)sulfonyl]-4-piperidinecarboxylic acid is that it is a relatively new compound, and its long-term effects on cells and organisms are not yet fully understood. Additionally, the synthesis of 1-[(3-carboxyphenyl)sulfonyl]-4-piperidinecarboxylic acid can be time-consuming and requires specialized equipment and expertise.

Future Directions

There are many potential future directions for research on 1-[(3-carboxyphenyl)sulfonyl]-4-piperidinecarboxylic acid, including studies on its potential therapeutic use in the treatment of pain and other neurological disorders. Other areas of research could include the development of more efficient synthesis methods for 1-[(3-carboxyphenyl)sulfonyl]-4-piperidinecarboxylic acid, the identification of other compounds that can modulate Nav1.7 activity, and the investigation of the long-term effects of 1-[(3-carboxyphenyl)sulfonyl]-4-piperidinecarboxylic acid on cells and organisms. Overall, 1-[(3-carboxyphenyl)sulfonyl]-4-piperidinecarboxylic acid represents a promising tool for researchers studying various aspects of cellular signaling and physiology.

Synthesis Methods

1-[(3-carboxyphenyl)sulfonyl]-4-piperidinecarboxylic acid can be synthesized through a multi-step process that involves the reaction of piperidine with 3-nitrobenzaldehyde, followed by reduction and sulfonation to yield the final product. This synthesis method has been well-established in the scientific literature and has been used by many researchers to obtain 1-[(3-carboxyphenyl)sulfonyl]-4-piperidinecarboxylic acid for their experiments.

Scientific Research Applications

1-[(3-carboxyphenyl)sulfonyl]-4-piperidinecarboxylic acid has been used in a variety of scientific research applications, including studies on the role of ion channels in cellular signaling, the regulation of neuronal excitability, and the modulation of synaptic transmission. In particular, 1-[(3-carboxyphenyl)sulfonyl]-4-piperidinecarboxylic acid has been found to be a potent inhibitor of the voltage-gated sodium channel Nav1.7, which is involved in the transmission of pain signals in the nervous system.